Cas no 896295-77-5 (N-(4-acetylphenyl)-3-methanesulfonylbenzamide)
N-(4-acetylphenyl)-3-methanesulfonylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-acetylphenyl)-3-methanesulfonylbenzamide
- N-(4-acetylphenyl)-3-methylsulfonylbenzamide
-
- Inchi: 1S/C16H15NO4S/c1-11(18)12-6-8-14(9-7-12)17-16(19)13-4-3-5-15(10-13)22(2,20)21/h3-10H,1-2H3,(H,17,19)
- InChI Key: HTFIQWPJPHCIHT-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C(C)=O)C=C1)(=O)C1=CC=CC(S(C)(=O)=O)=C1
N-(4-acetylphenyl)-3-methanesulfonylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2557-0212-2μmol |
N-(4-acetylphenyl)-3-methanesulfonylbenzamide |
896295-77-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2557-0212-5μmol |
N-(4-acetylphenyl)-3-methanesulfonylbenzamide |
896295-77-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2557-0212-10μmol |
N-(4-acetylphenyl)-3-methanesulfonylbenzamide |
896295-77-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2557-0212-20μmol |
N-(4-acetylphenyl)-3-methanesulfonylbenzamide |
896295-77-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2557-0212-1mg |
N-(4-acetylphenyl)-3-methanesulfonylbenzamide |
896295-77-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2557-0212-2mg |
N-(4-acetylphenyl)-3-methanesulfonylbenzamide |
896295-77-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2557-0212-3mg |
N-(4-acetylphenyl)-3-methanesulfonylbenzamide |
896295-77-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2557-0212-4mg |
N-(4-acetylphenyl)-3-methanesulfonylbenzamide |
896295-77-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2557-0212-5mg |
N-(4-acetylphenyl)-3-methanesulfonylbenzamide |
896295-77-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2557-0212-10mg |
N-(4-acetylphenyl)-3-methanesulfonylbenzamide |
896295-77-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(4-acetylphenyl)-3-methanesulfonylbenzamide Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
Additional information on N-(4-acetylphenyl)-3-methanesulfonylbenzamide
Professional Introduction to N-(4-acetylphenyl)-3-methanesulfonylbenzamide (CAS No. 896295-77-5)
N-(4-acetylphenyl)-3-methanesulfonylbenzamide, identified by its Chemical Abstracts Service (CAS) number 896295-77-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, combines an acetyl group with a methanesulfonylbenzamide moiety, making it a promising candidate for various applications in drug discovery and medicinal chemistry.
The molecular framework of N-(4-acetylphenyl)-3-methanesulfonylbenzamide consists of a phenyl ring substituted with an acetyl group at the para position and a methanesulfonyl group attached to a benzamide moiety at the meta position. This unique arrangement of functional groups imparts distinct chemical and pharmacological properties, making it a versatile intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its reactivity, facilitating further functionalization and derivatization.
In recent years, there has been growing interest in exploring the pharmacological potential of N-(4-acetylphenyl)-3-methanesulfonylbenzamide. Its structural features suggest that it may exhibit inhibitory activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. Preliminary studies have indicated that derivatives of this compound may possess anti-inflammatory, analgesic, and even anticancer properties. These findings have prompted researchers to investigate its mechanism of action and explore its potential as a lead compound for novel therapeutic agents.
The synthesis of N-(4-acetylphenyl)-3-methanesulfonylbenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The acetylation step typically employs acetic anhydride or acetyl chloride in the presence of a suitable base to ensure high yield and purity. Subsequent sulfonylation is achieved using methanesulfonyl chloride or methanesulfonic acid, often in the presence of a catalytic amount of sulfuric acid. The final step involves the formation of the amide bond, which can be accomplished through nucleophilic acyl substitution or other amide-forming reactions.
The purity and stability of N-(4-acetylphenyl)-3-methanesulfonylbenzamide are critical factors that must be carefully monitored during synthesis and storage. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify the compound's identity and assess its quality. Impurities, if present, can significantly affect its pharmacological activity and safety profile, necessitating rigorous quality control measures.
In the context of drug discovery, N-(4-acetylphenyl)-3-methanesulfonylbenzamide serves as a valuable building block for generating libraries of structurally diverse compounds. By modifying its substituents or incorporating it into larger molecular frameworks, researchers can explore new chemical spaces and identify novel bioactive molecules. The compound's ability to undergo further functionalization makes it particularly useful for fragment-based drug design approaches, where small chemical fragments are linked together to form more potent and selective inhibitors.
The computational modeling of N-(4-acetylphenyl)-3-methanesulfonylbenzamide, including molecular docking studies and quantum mechanical calculations, has provided insights into its interactions with biological targets. These studies have helped elucidate its binding mode and predict its pharmacokinetic properties. For instance, computational simulations have suggested that this compound may bind tightly to enzymes such as cyclooxygenase-2 (COX-2), which is implicated in inflammation and pain signaling. Such findings support further experimental validation of its therapeutic potential.
The growing body of research on N-(4-acetylphenyl)-3-methanesulfonylbenzamide) underscores its significance as a pharmacologically relevant compound. As more data becomes available on its biological activity and synthetic feasibility, it is likely to play an increasingly important role in the development of new medicines. Future studies should focus on optimizing its synthesis, exploring new derivatives, and conducting preclinical trials to assess its safety and efficacy in vivo.
In conclusion, N-(4-acetylphenyl)-3-methanesulfonylbenzamide) (CAS No. 896295-77-5) is a structurally complex organic compound with promising applications in pharmaceutical chemistry. Its unique combination of functional groups makes it a versatile intermediate for drug discovery, while preliminary studies suggest it may exhibit valuable biological activities. Continued research into this compound will likely yield important insights into new therapeutic strategies and contribute to the development of next-generation pharmaceuticals.
896295-77-5 (N-(4-acetylphenyl)-3-methanesulfonylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)